Cas no 941894-27-5 (N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(diphenylmethyl)ethanediamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(diphenylmethyl)ethanediamide
• CAS No: 941894-27-5
• MF: C₂₃H₂₀N₂O₄
• MW: 388.415905952454
• CID: 5500245
• Update Time: 2025-11-03

N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(diphenylmethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-benzhydryl-N-(1,3-benzodioxol-5-ylmethyl)oxamide
• N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(diphenylmethyl)ethanediamide

• Inchi： 1S/C23H20N2O4/c26-22(24-14-16-11-12-19-20(13-16)29-15-28-19)23(27)25-21(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-13,21H,14-15H2,(H,24,26)(H,25,27)
• InChI Key： QKMXPBZYDWGXLZ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C2OCOC2=C1)(=O)C(NC(C1=CC=CC=C1)C1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(diphenylmethyl)ethanediamide

Comprehensive Overview of N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(diphenylmethyl)ethanediamide (CAS No. 941894-27-5)

In the realm of organic chemistry and pharmaceutical research, N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(diphenylmethyl)ethanediamide (CAS No. 941894-27-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its benzodioxole and diphenylmethyl moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework suggests potential interactions with biological targets, making it a candidate for further investigation in drug discovery and development.

The benzodioxole group, a prominent feature of this compound, is known for its presence in various pharmacologically active molecules. This structural motif is often associated with enhanced metabolic stability and bioavailability, which are critical factors in the design of effective therapeutics. The diphenylmethyl component, on the other hand, contributes to the compound's lipophilicity, potentially influencing its distribution and penetration across biological membranes. Together, these features make N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(diphenylmethyl)ethanediamide a compelling subject for studies aimed at understanding structure-activity relationships.

Recent trends in pharmaceutical research highlight a growing interest in compounds with multi-target activity, and N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(diphenylmethyl)ethanediamide may fit into this category. Its dual-functional structure could enable interactions with multiple biological pathways, a property highly sought after in the development of treatments for complex diseases. Researchers are particularly intrigued by its potential role in modulating neurotransmitter systems, given the benzodioxole group's historical association with central nervous system activity.

From a synthetic chemistry perspective, the preparation of N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(diphenylmethyl)ethanediamide involves sophisticated organic transformations. The incorporation of the ethanediamide linker between the benzodioxole and diphenylmethyl groups requires precise control over reaction conditions to ensure high yield and purity. This complexity underscores the importance of advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, in characterizing the compound and verifying its structural integrity.

In the context of current scientific discourse, N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(diphenylmethyl)ethanediamide aligns with the broader exploration of small molecule modulators for therapeutic applications. The compound's potential to serve as a scaffold for drug design is particularly relevant in an era where personalized medicine and targeted therapies are gaining traction. Its structural versatility allows for derivatization, enabling the creation of analogs with tailored properties to meet specific pharmacological needs.

Environmental and green chemistry considerations also come into play when discussing N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(diphenylmethyl)ethanediamide. Researchers are increasingly mindful of the ecological impact of chemical synthesis, and efforts are being made to develop sustainable methods for producing such compounds. This includes optimizing reaction conditions to minimize waste and employing catalytic processes that reduce the need for hazardous reagents.

The commercial and research demand for N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(diphenylmethyl)ethanediamide is reflected in its availability from specialty chemical suppliers. Its CAS No. 941894-27-5 serves as a unique identifier, facilitating procurement and regulatory compliance. For laboratories focusing on medicinal chemistry or biochemical research, access to high-quality samples of this compound is essential for advancing their investigations.

Looking ahead, the scientific community anticipates further elucidation of N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(diphenylmethyl)ethanediamide's biological profile. Preclinical studies may shed light on its pharmacokinetics, toxicity, and efficacy, paving the way for potential therapeutic applications. As with any investigational compound, rigorous testing and validation will be paramount to ensure its safety and utility in biomedical contexts.

In summary, N-(2H-1,3-benzodioxol-5-yl)methyl-N'-(diphenylmethyl)ethanediamide (CAS No. 941894-27-5) represents a fascinating intersection of chemistry and biology. Its distinctive structure, combined with the growing body of research on related compounds, positions it as a valuable entity in the pursuit of innovative scientific and medical solutions. Whether as a tool for understanding biological mechanisms or as a precursor to new therapeutics, this compound holds promise for contributing to advancements in health and science.